Cas no 6975-13-9 (Ethyl 3-methyl-4,4,4-trifluorobutyrate)

Ethyl 3-methyl-4,4,4-trifluorobutyrate is a fluorinated ester compound characterized by its trifluoromethyl group, which enhances its reactivity and stability in synthetic applications. This chemical is commonly utilized as an intermediate in pharmaceuticals, agrochemicals, and specialty materials due to its ability to introduce trifluoromethylated motifs, a key feature in many bioactive molecules. Its ethyl ester group provides favorable solubility in organic solvents, facilitating its use in various reaction conditions. The compound’s structural features, including the branched methyl group, contribute to its utility in stereoselective synthesis. It is typically handled under standard laboratory conditions, with attention to compatibility with strong bases or reducing agents.
Ethyl 3-methyl-4,4,4-trifluorobutyrate structure
6975-13-9 structure
Product Name:Ethyl 3-methyl-4,4,4-trifluorobutyrate
CAS No:6975-13-9
MF:C7H11F3O2
MW:184.156253099442
MDL:MFCD00040847
CID:974174
PubChem ID:228896
Update Time:2025-06-07

Ethyl 3-methyl-4,4,4-trifluorobutyrate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4,4,4-trifluoro-3-methylbutanoate
    • (+/-)-ethyl 4,4,4-trifluoro-3-methylbutanoate
    • AC1L5GKD
    • CTK5H8252
    • ethyl 3-(trifluoromethyl)butyrate
    • ethyl 3-(trifluoromethyl)-butyrate
    • ethyl 4,4,4-trifluoro-3-methyl-butanoate
    • ETHYL-3-(TRIFLUOROMETHYL)BUTYRATE
    • NSC22077
    • PC3288B
    • NSC 22077
    • Ethyl 3-methyl-4,4,4-trifluorobutyrate
    • Butanoic acid, 4,4,4-trifluoro-3-methyl-, ethyl ester
    • ETHYL3-METHYL-4,4,4-TRIFLUOROBUTYRATE
    • SRVTXLPAWBTQSA-UHFFFAOYSA-N
    • 4468AF
    • SBB090132
    • Ethyl 3-met
    • 6975-13-9
    • MFCD00040847
    • CS-0030985
    • SCHEMBL197988
    • DTXSID60281590
    • Ethyl 3-methyl-4,4,4-trifluorobutanoate
    • FT-0626002
    • NSC-22077
    • C13329
    • CS-15691
    • AKOS005259926
    • 95853-67-1
    • DS-001268
    • MDL： MFCD00040847
    • Inchi： 1S/C7H11F3O2/c1-3-12-6(11)4-5(2)7(8,9)10/h5H,3-4H2,1-2H3
    • InChI Key： SRVTXLPAWBTQSA-UHFFFAOYSA-N
    • SMILES： FC(C(C)CC(=O)OCC)(F)F

Computed Properties

  • Exact Mass: 184.07113
  • Monoisotopic Mass: 184.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.120±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 119.9±35.0 ºC (760 Torr),
  • Flash Point: 0.1±18.2 ºC,
  • Refractive Index: 1.36
  • Solubility: Slightly soluble (2.6 g/l) (25 º C),
  • PSA: 26.3
  • LogP: 2.13800

Ethyl 3-methyl-4,4,4-trifluorobutyrate Pricemore >>

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Ethyl 3-methyl-4,4,4-trifluorobutyrate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6975-13-9)Ethyl 3-methyl-4,4,4-trifluorobutyrate
Order Number:A1172277
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:22
Price ($):648.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:6975-13-9)Ethyl 3-methyl-4,4,4-trifluorobutyrate
A1172277
Purity:99%
Quantity:25g
Price ($):648.0
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